2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione

Specification

• CAS No.: 2548993-94-6
• Molecular Formula: C17H15ClN2O3S
• Molecular Weight: 362.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenyl)-1,1-dioxo-4-prop-2-enyl-1λ6,2,4-benzothiadiazin-3-one
• Standard InChI: InChI=1S/C17H15ClN2O3S/c1-3-10-19-15-6-4-5-7-16(15)24(22,23)20(17(19)21)14-9-8-13(18)11-12(14)2/h3-9,11H,1,10H2,2H3
• Standard InChI Key: WWADUSUVJWACPF-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC=C
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC=C

Introduction

2-(4-Chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione is a complex organic compound belonging to the benzothiadiazine class. It features a benzene ring fused to a thiadiazine ring, making it a heterocyclic compound due to the presence of nitrogen and sulfur in its structure. This compound has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting various biological pathways.

Synthesis of 2-(4-Chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

The synthesis of this compound typically involves several key steps, requiring careful control of reaction conditions such as temperature and solvent choice to achieve high yields and purity. While specific synthesis protocols are not detailed in the available literature, general methods for synthesizing benzothiadiazines involve multi-step organic reactions.

Synthesis Steps

• Starting Materials: Typically involve compounds with the necessary functional groups for the benzothiadiazine core.

• Reaction Conditions: Temperature, solvent, and catalysts are crucial for optimizing yield and purity.

• Purification Methods: Techniques like chromatography are used to isolate the desired product.

Potential Applications

2-(4-Chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione may have applications in medicinal chemistry, particularly in drug design targeting various biological pathways.

Biological Activities

• Pharmacological Properties: The compound's structural features suggest potential antitumor and anti-inflammatory activities, common among benzothiadiazines.

• Mechanism of Action: While not fully elucidated, it may involve interactions with specific biological targets such as enzymes or receptors.

Research Findings and Future Directions

Experimental data from biological assays are necessary to confirm the compound's mechanisms of action and potential applications. Molecular modeling and docking studies could provide insights into its interaction with biological targets.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2-(4-Chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione	Not specified	319.79	50773-41-6
2-(3-Chloro-4-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione	C14H14ClN2O3S	314.79	Not specified
4-Chloro-2-(4-methylphenyl)-5-[(prop-2-en-1-yl)amino]-2,3-dihydropyridazin-3-one	C14H14ClN3O	275.733	478049-02-4